Cas no 1823976-84-6 (1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine)

• Product Name: 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine
• CAS No: 1823976-84-6
• MF: C₁₇H₁₉FN₂
• MW: 270.344567537308
• MDL: MFCD28488533
• CID: 5057687
• PubChem ID: 71272790
• Update Time: 2025-10-29

1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine
• 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine

• MDL： MFCD28488533
• Inchi： 1S/C17H19FN2/c18-16-9-5-4-8-14(16)15-11-20(12-17(15)19)10-13-6-2-1-3-7-13/h1-9,15,17H,10-12,19H2
• InChI Key： VETUDDLKHANBAF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CN(CC2C=CC=CC=2)CC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3

Additional information on 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine

1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine: A Comprehensive Overview

1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine, also known by its CAS number CAS No. 1823976-84-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine consists of a pyrrolidine ring, which is a five-membered saturated heterocycle containing one nitrogen atom. The ring is substituted at the 1-position with a benzyl group, at the 4-position with a 2-fluorophenyl group, and at the 3-position with an amine group (-NH2). This combination of substituents contributes to the compound's distinct chemical properties and biological activity.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of a benzyl group in 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine enhances its lipophilicity, which is a desirable property for compounds aiming to cross biological membranes and interact with cellular targets.

The fluorine atom in the 2-fluorophenyl substituent introduces electronic effects that can modulate the compound's reactivity and binding affinity to biological receptors. Fluorinated aromatic rings are commonly found in pharmaceutical agents due to their ability to improve drug-like properties such as stability, bioavailability, and selectivity.

Research into the synthesis of CAS No. 1823976-84-6 has focused on optimizing reaction conditions to achieve high yields and purity. Various synthetic routes have been explored, including nucleophilic substitution, condensation reactions, and catalytic methods. These studies underscore the importance of understanding reaction mechanisms and optimizing synthetic strategies for complex molecules.

In terms of biological activity, 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine has shown promise in preliminary assays targeting various enzyme systems and receptor interactions. Its amine group provides potential sites for hydrogen bonding, which is critical for molecular recognition in biological systems.

The development of novel pyrrolidine derivatives like CAS No. 1823976-84-6 continues to be an active area of research, driven by the need for innovative therapeutic agents. Future studies may explore its role as a lead compound in drug design, particularly in areas such as central nervous system disorders, oncology, and infectious diseases.

In conclusion, 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications.